Cas no 937698-72-1 (methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate)

• Product Name: methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate
• CAS No: 937698-72-1
• MF: C₁₄H₁₇N₃O₄S₂
• MW: 355.432480573654
• CID: 5428385
• Update Time: 2025-07-14

methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethyl-2-(2-(2-imino-4-oxothiazolidin-5-yl)acetamido)-5-methylthiophene-3-carboxylate
• methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate

• Inchi： 1S/C14H17N3O4S2/c1-4-7-6(2)22-12(10(7)13(20)21-3)16-9(18)5-8-11(19)17-14(15)23-8/h8H,4-5H2,1-3H3,(H,16,18)(H2,15,17,19)
• InChI Key： NNZMFQKHLIFUGW-UHFFFAOYSA-N
• SMILES： C1(NC(CC2SC(N)=NC2=O)=O)SC(C)=C(CC)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate

Introduction to Methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate (CAS No. 937698-72-1)

Methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate, with the CAS number 937698-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate structural motifs, which often include heterocyclic frameworks and functional groups that are of great interest for their potential biological activities.

The molecular structure of Methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate is composed of several key structural elements. The presence of a thiophene ring system is particularly noteworthy, as thiophenes and their derivatives are well-documented for their role in various pharmacological applications. Specifically, the thiophene ring is substituted at the 3-position with a carboxylate group, and at the 5-position with a methyl group. This particular arrangement contributes to the compound's unique electronic properties and potential interactions with biological targets.

Furthermore, the compound features a 1,3-thiazolidinone moiety linked through an amide bond to an acetamido group. The 1,3-thiazolidinone ring is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit antimicrobial, anti-inflammatory, and other therapeutic effects. The presence of the imino group within this ring further enhances its reactivity and potential for further functionalization.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic methodologies. The construction of the Methyl 4-ethyl-2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-5-methylthiophene-3-carboxylate core involves multiple steps, including cyclization reactions, condensation processes, and functional group transformations. Each step must be meticulously planned to ensure high yield and purity, which are critical for subsequent biological evaluation.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The structural features of Methyl 4-ethyl-2-(imino)-4(3H)-oxo-thiazolidine- derivatives have been extensively studied due to their potential to interact with various biological targets. For instance, modifications at the thiophene ring can influence electron distribution and binding affinity towards enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a thiophene scaffold with a thiazolidinone moiety creates a versatile platform for designing molecules with tailored biological activities. Current research in this area focuses on exploring derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity compared to existing drugs.

The chemical properties of Methyl 4-electyl -2-(imino)-4(3H)-oxo-thiazolidine- derivatives also make them attractive for use in material science applications beyond pharmaceuticals. For example, their ability to form stable complexes with metals or other small molecules could be exploited in catalysis or as sensors for detecting specific analytes.

The synthesis and characterization of novel compounds like Methyl 4-electyl -2-(imino)-4(3H)-oxo-thiazolidine- often involve advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and dynamics of the compound, which are essential for understanding its reactivity and potential biological effects.

In conclusion, Methyl 4-electyl -2-(imino)-4(3H)-oxo-thiazolidine is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups makes it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. As research in this area continues to evolve, it is likely that new applications and derivatives will emerge, further highlighting the importance of compounds like this one in modern chemistry.